Cas no 1878669-08-9 (1-[(3-Methylpyridin-2-yl)methyl]cyclopropan-1-amine)

• Product Name: 1-[(3-Methylpyridin-2-yl)methyl]cyclopropan-1-amine
• CAS No: 1878669-08-9
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 5602780
• PubChem ID: 130515539
• Update Time: 2025-05-21

1-[(3-Methylpyridin-2-yl)methyl]cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1878669-08-9
• EN300-1825801
• 1-[(3-methylpyridin-2-yl)methyl]cyclopropan-1-amine
• 1-[(3-Methylpyridin-2-yl)methyl]cyclopropan-1-amine

• Inchi： 1S/C10H14N2/c1-8-3-2-6-12-9(8)7-10(11)4-5-10/h2-3,6H,4-5,7,11H2,1H3
• InChI Key： PKXUHBOMMJQXLL-UHFFFAOYSA-N
• SMILES： NC1(CC2C(C)=CC=CN=2)CC1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-[(3-Methylpyridin-2-yl)methyl]cyclopropan-1-amine

Comprehensive Overview of 1-[(3-Methylpyridin-2-yl)methyl]cyclopropan-1-amine (CAS No. 1878669-08-9)

1-[(3-Methylpyridin-2-yl)methyl]cyclopropan-1-amine (CAS No. 1878669-08-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a cyclopropylamine core linked to a 3-methylpyridinylmethyl group, exhibits unique structural properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential due to its role as a building block in drug discovery and material science.

The molecular structure of 1-[(3-Methylpyridin-2-yl)methyl]cyclopropan-1-amine combines the rigidity of the cyclopropane ring with the aromaticity of the pyridine moiety. This hybrid architecture contributes to its stability and reactivity, making it a versatile intermediate in synthetic chemistry. The presence of the amine functional group further enhances its utility in forming derivatives and conjugates, which are critical in developing novel bioactive molecules.

In recent years, the demand for 1-[(3-Methylpyridin-2-yl)methyl]cyclopropan-1-amine has surged, driven by its applications in medicinal chemistry. It serves as a key precursor in the synthesis of compounds targeting neurological and metabolic disorders. The 3-methylpyridine fragment is particularly noteworthy, as it mimics natural ligands, enabling interactions with biological receptors. This property aligns with current trends in precision medicine and targeted drug delivery, where specificity and efficacy are paramount.

From an industrial perspective, 1-[(3-Methylpyridin-2-yl)methyl]cyclopropan-1-amine is synthesized through multi-step organic reactions, often involving cross-coupling and reductive amination techniques. Advances in green chemistry have also influenced its production, with researchers exploring catalytic methods to minimize waste and improve yields. These innovations resonate with the growing emphasis on sustainable synthesis and environmentally friendly processes in the chemical industry.

The compound’s physicochemical properties, such as solubility, melting point, and stability, are critical for its handling and application. 1-[(3-Methylpyridin-2-yl)methyl]cyclopropan-1-amine typically appears as a crystalline solid under standard conditions, with moderate solubility in polar organic solvents. These characteristics facilitate its use in high-throughput screening and combinatorial chemistry, where reproducibility and scalability are essential.

Market dynamics for 1-[(3-Methylpyridin-2-yl)methyl]cyclopropan-1-amine reflect its niche yet expanding role. Pharmaceutical companies and research institutions are the primary consumers, leveraging its structural features to design next-generation therapeutics. The rise of AI-driven drug discovery has further amplified interest, as computational models predict its compatibility with various biological targets. This synergy between computational chemistry and experimental validation underscores its relevance in modern research.

Quality control and regulatory compliance are paramount when working with 1-[(3-Methylpyridin-2-yl)methyl]cyclopropan-1-amine. Reputable suppliers provide detailed certificates of analysis (CoA), ensuring purity and consistency. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and assess impurities. Such rigorous standards align with global guidelines for chemical safety and research integrity.

Future prospects for 1-[(3-Methylpyridin-2-yl)methyl]cyclopropan-1-amine are promising, particularly in emerging fields like bioconjugation and proteolysis-targeting chimeras (PROTACs). Its modular structure allows for facile modifications, enabling the creation of hybrid molecules with tailored functionalities. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing chemical biology and therapeutic innovation.

In summary, 1-[(3-Methylpyridin-2-yl)methyl]cyclopropan-1-amine (CAS No. 1878669-08-9) is a multifaceted compound with broad applicability in research and industry. Its unique architecture, combined with evolving synthetic methodologies, positions it as a valuable asset in the quest for novel solutions to complex scientific challenges. Stakeholders across academia and industry are encouraged to explore its capabilities further, leveraging its strengths to drive progress in molecular design and applied chemistry.